![molecular formula C13H16N2O2 B1411642 2-(4-Methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2h)-one CAS No. 2096987-47-0](/img/structure/B1411642.png)
2-(4-Methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2h)-one
Overview
Description
2-(4-Methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2h)-one, also known as 4-Methoxy-HHP, is a novel compound that has been studied for its potential applications in a variety of scientific fields. It is a heterocyclic compound that is structurally related to the class of compounds known as pyrrolo[3,4-c]pyrroles. 4-Methoxy-HHP has a unique pharmacological profile and has been found to display a wide range of biological activities.
Scientific Research Applications
Scaffold for Compound Libraries
Hexahydro-2H-thieno[2,3-c]pyrrole, a related compound, is proposed as a polar scaffold for constructing compound libraries in drug discovery. This approach focuses on practical syntheses of derivatives using cycloaddition methods, emphasizing the generation of 3D-shaped molecules (Yarmolchuk et al., 2011).
Ring Expansion Reaction
A study demonstrates the Wolff rearrangement of a similar compound, leading to the formation of pyrrol-2-one derivatives. This process involves an azirine ring expansion, showcasing the compound's utility in creating diverse chemical structures (Rostovskii et al., 2017).
Formation of Organic Crystals
Research indicates that derivatives of 2-aryl-1-(4-methoxyphenyl)-5-(5-tricyanoethenyl-2-thienyl)pyrroles can form organic crystals with unique metallic lusters. This finding highlights the potential application of such compounds in materials science (Ogura et al., 2006).
Crystal Structure Analysis
Studies on compounds like Methyl 4-(4-methoxyphenyl)-1,2,3,3a,4,4a,5,12c-octahydropyrrolo[3,4-b]pyrrolizine-4a-carboxylate reveal insights into their crystal structures. These studies are crucial for understanding the molecular geometry and potential applications in crystal engineering (Nirmala et al., 2009).
Optical and Electronic Properties
The synthesis of symmetrically substituted diketopyrrolopyrrole derivatives, including 4-methoxyphenyl variants, explores their photophysical properties. Such studies are essential for developing novel organic optoelectronic materials (Zhang et al., 2014).
Electrochromic Polymer Applications
Dithienylpyrroles-based electrochromic polymers, including variants with 4-methoxyphenyl, have been studied for their application in high-contrast electrochromic devices. These polymers demonstrate significant potential in the development of advanced display technologies (Su et al., 2017).
properties
IUPAC Name |
5-(4-methoxyphenyl)-1,2,3,3a,6,6a-hexahydropyrrolo[3,4-c]pyrrol-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-17-11-4-2-10(3-5-11)15-8-9-6-14-7-12(9)13(15)16/h2-5,9,12,14H,6-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OBLSCGNAPWOQPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC3CNCC3C2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxyphenyl)hexahydropyrrolo[3,4-c]pyrrol-1(2h)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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